Cas no 1000339-27-4 (3-(2-Bromophenyl)-5-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-Bromophenyl)-5-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 1000339-27-4
• MF: C₁₄H₈BrN₃O₃
• MW: 346.135622024536
• MDL: MFCD09878377
• CID: 856191
• PubChem ID: 26967044
• Update Time: 2025-04-19

3-(2-Bromophenyl)-5-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-5-(3-nitrophenyl)-1,2,4-oxadiazole
• METHYLBENZOXAZOLE
• 2-METHYLBENZODOXAZOLE
• 2-Methylbenzoxazol
• 2-METHYLBENZOXAZOLE
• 1-ACETYLIDENE-O-AMINOPHENOL
• TABAXOL
• 2-Methyl-1,3-benzoxazole
• 2-Methyl-benzooxazole
• ACMC-2097lz
• AG-D-03974
• AK-90480
• ANW-14133
• CTK3J8402
• OR59386
• DTXSID60650343
• BS-18992
• 1000339-27-4
• NS00000767
• 1,2,4-Oxadiazole, 3-(2-bromophenyl)-5-(3-nitrophenyl)-
• MFCD09878377
• CS-0439518
• AKOS015835139

• MDL： MFCD09878377
• Inchi： 1S/C14H8BrN3O3/c15-12-7-2-1-6-11(12)13-16-14(21-17-13)9-4-3-5-10(8-9)18(19)20/h1-8H
• InChI Key： ASDXLNFEXGGMBS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC([N+]([O-])=O)=C2)=NC(C2=CC=CC=C2Br)=N1

Computed Properties

• Exact Mass: 344.97500
• Monoisotopic Mass: 344.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 84.74000
• LogP: 4.59750